Machine learning models are promising as surrogates in optimization when replacing difficult to solve equations or black-box type models. This work demonstrates the viability of linear model decision trees as piecewise-linear surrogates in decision-making problems. Linear model decision trees can be represented exactly in mixed-integer linear programming (MILP) and mixed-integer quadratic constrained programming (MIQCP) formulations. Furthermore, they can represent discontinuous functions, bringing advantages over neural networks in some cases. We present several formulations using transformations from Generalized Disjunctive Programming (GDP) formulations and modifications of MILP formulations for gradient boosted decision trees (GBDT). We then compare the computational performance of these different MILP and MIQCP representations in an optimization problem and illustrate their use on engineering applications. We observe faster solution times for optimization problems with linear model decision tree surrogates when compared with GBDT surrogates using the Optimization and Machine Learning Toolkit (OMLT).

In Gaussian Process Regression (GPR), hyperparameters are often estimated by maximizing the marginal likelihood function. However, this data-dominant hyperparameter estimation process can lead to poor extrapolation performance and often violates known physics, especially in sparse data scenarios. In this paper, we embed physics-based knowledge through penalization of the marginal likelihood objective function and study the effect of this new objective on consistency of optimal hyperparameters and quality of GPR fit. Three case studies are presented, where the physics-based knowledge is available in the form of linear Partial Differential Equations (PDEs), while initial or boundary conditions are not known so direct forward simulation of the model is challenging. The results reveal that the new hyperparameter set obtained from the augmented marginal likelihood function can improve the prediction performance of GPR, reduce the violation of the underlying physics of the system, and mitigate overfitting problems.

For prediction and real-time control tasks, machine-learning (ML)-based digital twins are frequently employed. However, while these models are typically accurate, they are custom-designed for individual systems, making system-to-system (S2S) transferability difficult. This occurs even when substantial similarities exist in the process dynamics across different chemical systems. To address this challenge, we developed a novel time-series-transformer (TST) framework that exploits the powerful transfer learning capabilities inherent in transformer algorithms. This was demonstrated using readily available process data obtained from different crystallizers operating under various operational scenarios. Using this extensive dataset, we trained a TST model (CrystalGPT) to exhibit remarkable S2S transferability not only across all pre-established systems, but also to an unencountered system. CrystalGPT achieved a cumulative error across all systems, which is eight times superior to that of existing ML models. Additionally, we coupled CrystalGPT with a predictive controller to reduce the variance in setpoint tracking to just 1%.

Freeze drying, aka lyophilization, is a process by which a pharmaceutical product is dried via sublimation under vacuum. An alternative to the conventional process is microwave-assisted freeze drying, which relies on microwave irradiation for drying the product, offering a reduction in the drying time by 70%–80%. This article derives exact and approximate analytical solutions to a mechanistic model for conventional, microwave-assisted, and hybrid freeze drying. The exact solution serves as a reference solution for validating numerical or approximate results due to its highest accuracy up to machine precision. The approximate solution can be computed about 4-fold faster than the numerical solutions and 200-fold faster than the exact solution with the maximum error of less than 1%, which is highly computationally efficient and accurate. Applications of the analytical solutions are demonstrated in the context of parameter estimation, optimal control, and parameter space analysis.

Coal-fired power plants are the main electric power source across many countries and cause major air pollution problems such as acid rain, smog, ozone depletion, and global warming. According to the best of the authors' knowledge, this is by far the first study that proposed 1-dimensional Convolutional Neural Network (1d-CNN) in combination with teaching learning self-study optimization (TLSO) algorithm for NOx emissions reduction by optimizing process input variables in a pulverized coal-fired power plant. The proposed model reduced the NOx emissions by 50.9%. In addition, the reduction experiment resulted in the early convergence superiority of the TSLO (130 s, 30th iteration) compared to genetic algorithm and Bayesian optimization. Based on the result, it is evident that combination of computationally inexpensive 1d-CNN and relatively fast converging TLSO could help process engineers reduce NOx emissions, which could ultimately contribute towards the goal of a sustainable environment.

Applying machine learning (ML) techniques is a complex task when the data quality is poor. Integrating first-principle models and ML techniques, namely hybrid modelling significantly supports this task. This paper introduces a novel approach to developing a hybrid model for dynamic chemical systems. The case in analysis employs one first-principle structure and two ML-based predictors. Two training approaches (serial and parallel), two optimisers (particle swarm optimisation and differential evolution) and two ML functions (multivariate rational function and polynomial) are tested. The polynomial function trained with the differential evolution showed the most accurate and robust results. The training approach does not significantly affect the hybrid model accuracy. However, the main effect of the training approach is on the robustness of the parameter predictions. The coefficients of determination (R2) on the test batches are above 0.95. In addition, it showed satisfactory extrapolation capabilities on different production scales with R2>0.9.

In chemical and pharmaceutical industries, process control optimization is a crucial step to improve economical efficiency and the environmental impact. The current state-of-practice heavily relies on expert knowledge and extensive lab experiments. This not only increases the development time but also limits the discovery of new strategies. In this study, we propose Reinforcement Learning-based optimization approach for solvent-switch processes. We utilize a digital twin as the environment for a process designed to switch the THF to 1-propanol. A reward function is created for minimizing the process time and constraints are implemented using logarithmic barrier functions. A PPO agent is trained on the environment. The agent proposed a novel strategy that combines two conventionally separate phases, evaporation and constant volume distillation. This strategy resulted in an overall cost decrease of 24.9% compared to the baseline strategy. Moreover, results were verified experimentally on a pilot plant of Johnson & Johnson (J&J).

Microalgae have numerous potential advantages as feedstock in producing biofuels and other value-added end products. The variety in processing pathways for biofuel production is one of the main challenges in commercializing microalgae-based bio-refineries. The superstructure optimization method is a great solution to overcome this challenge and attracted much attention in the academic communities. In the present study, a systematic review of past studies has been carried out to determine the future perspective in the microalgae-based bio-refinery process synthesis area of study with an emphasis on the superstructure optimization approach. In this regard, the relevant papers published from 2011 to 2022 are taken from the literature and categorized based on different classifications such as their feedstocks and end products, mathematical model, model characteristics including uncertainty, objective function, sustainability, solution method, and economic and environmental analysis. Then, the existing research gaps in the literature have been described to specify future research directions.

Experimental data is often comprised of variables measured independently, at different sampling rates (non-uniform Δt between successive measurements); and at a specific time point only a subset of all variables may be sampled. Approaches to identifying dynamical systems from such data typically use interpolation, imputation or subsampling to reorganize or modify the training data prior to learning. Partial physical knowledge may also be available a priori (accurately or approximately), and data-driven techniques can complement this knowledge. Here we exploit neural network architectures based on numerical integration methods and a priori physical knowledge to identify the right-hand side of the underlying governing differential equations. Iterates of such neural-network models allow for learning from data sampled at arbitrary time points without data modification. Importantly, we integrate the network with available partial physical knowledge in “physics informed gray-boxes”; this enables learning unknown kinetic rates or microbial growth functions while simultaneously estimating experimental parameters.

This paper proposes a methodology for incipient fault diagnosis and the corresponding trend prediction in nonlinear closed-loop systems considering stochastic Gaussian and non-Gaussian uncertainties. The proposed approach is based on the use of the particle filtering technique for estimating the system states and outputs. From these estimations, the residual signals would be generated through a mathematical filtering and augmentation technique, allowing the incipient fault estimation that is evaluated using the designed fixed and adaptive thresholds that consider system uncertainties. In this way, the fault detection performance is improved but also the false detection and false alarm problems are comprehensively addressed. Moreover, the augmented Gauss–Newton identification method is used for the incipient fault trend prediction. Finally, to evaluate the effectiveness of the proposed approach, the incipient fault diagnosis in the heat transfer unit built in the nonlinear closed-loop continuous stirred-tank reactor (CSTR) system is used. Besides, the confusion matrix is employed to assess the results from a quantitative point of view.